molecular formula C11H9ClN2O2S B8385613 5-Chloro-1-(5-methyl-2-thenoylmethyl)pyrimidin-2-one

5-Chloro-1-(5-methyl-2-thenoylmethyl)pyrimidin-2-one

Cat. No.: B8385613
M. Wt: 268.72 g/mol
InChI Key: SFJBIUPLBUVFRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-1-(5-methyl-2-thenoylmethyl)pyrimidin-2-one is a useful research compound. Its molecular formula is C11H9ClN2O2S and its molecular weight is 268.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClN2O2S

Molecular Weight

268.72 g/mol

IUPAC Name

5-chloro-1-[2-(5-methylthiophen-2-yl)-2-oxoethyl]pyrimidin-2-one

InChI

InChI=1S/C11H9ClN2O2S/c1-7-2-3-10(17-7)9(15)6-14-5-8(12)4-13-11(14)16/h2-5H,6H2,1H3

InChI Key

SFJBIUPLBUVFRH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)C(=O)CN2C=C(C=NC2=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-chloropyrimidin-2-one (522 mg) and 2-bromoacetyl-5-methylthiophene (1.30) g) in triethylamine (0.84 ml) and ethanol (25 ml) was stirred at room temperature. After 2 h. the mixture was concentrated to ca. 10 ml, diluted with ethyl acetate (100 ml), washed with water (×3) and brine, dried (MgSO4) and evaporated to a gum. The gum was triturated with diethyl ether and the resulting solid dissolved in ethanol and treated with charcoal. Evaporation of the solvent followed by recrystallisation of the residue twice from ethyl acetate gave the title pyrimidinone (205 mg) m.p. 199°-203° C., εmax (EtOH) 226.5 nm (ε8,570), 261.5 nm (ε9,280), 297 nm (ε11,630).
Quantity
522 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.84 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two

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